Cas no 160878-96-6 (2-Cyclohepten-1-one, 2-iodo-)
2-Cyclohepten-1-one, 2-iodo- structure
Product Name:2-Cyclohepten-1-one, 2-iodo-
CAS No:160878-96-6
MF:C7H9IO
MW:236.050234556198
CID:1340761
PubChem ID:11172397
Update Time:2025-04-20
2-Cyclohepten-1-one, 2-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohepten-1-one, 2-iodo-
- 2-iodocyclohept-2-en-1-one
- DTXSID90457645
- SCHEMBL25365091
- 160878-96-6
-
- Inchi： 1S/C7H9IO/c8-6-4-2-1-3-5-7(6)9/h4H,1-3,5H2
- InChI Key： MJVYKSVGOSLLJM-UHFFFAOYSA-N
- SMILES： IC1=CCCCCC1=O
Computed Properties
- Exact Mass: 235.96937
- Monoisotopic Mass: 235.96981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Cyclohepten-1-one, 2-iodo- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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